N'-[2-(2-methoxyphenoxy)acetyl]-2,2-dimethylpropanehydrazide

• IUPAC Name: N'-[2-(2-methoxyphenoxy)acetyl]-2,2-dimethylpropanehydrazide
• InChI: InChI=1S/C14H20N2O4/c1-14(2,3)13(18)16-15-12(17)9-20-11-8-6-5-7-10(11)19-4/h5-8H,9H2,1-4H3,(H,15,17)(H,16,18)
• InChI Key: CYWTZILDDVPUMW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NNC(=O)COC1=CC=CC=C1OC
• Molecular Formula: C14H20N2O4
• Molecular Weight: 280.32 g/mol

Description

N’-[2-(2-methoxyphenoxy)acetyl]-2,2-dimethylpropanehydrazide is an organic compound characterized by its unique structure, which includes a methoxyphenoxy group and a dimethylpropanehydrazide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[2-(2-methoxyphenoxy)acetyl]-2,2-dimethylpropanehydrazide typically involves the reaction of 2-(2-methoxyphenoxy)acetic acid with 2,2-dimethylpropanehydrazide under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

N’-[2-(2-methoxyphenoxy)acetyl]-2,2-dimethylpropanehydrazide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a corresponding phenol derivative.

Reduction: The carbonyl group in the acyl moiety can be reduced to an alcohol.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) can be used.

Reduction: Sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are common reducing agents.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products Formed

Oxidation: Formation of phenol derivatives.

Reduction: Formation of alcohol derivatives.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N’-[2-(2-methoxyphenoxy)acetyl]-2,2-dimethylpropanehydrazide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N’-[2-(2-methoxyphenoxy)acetyl]-2,2-dimethylpropanehydrazide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The pathways involved may include inhibition of specific enzymes or activation of signaling cascades that result in the desired therapeutic outcomes.

Comparison with Similar Compounds

Similar Compounds

• 2-(2-methoxyphenoxy)-N-(2-{[2-(2-methoxyphenoxy)acetyl]amino}cyclohexyl)acetamide
• 2-{[(2-methoxyphenoxy)acetyl]amino}-N-methylbenzamide
• 2-methoxy-N’-[(2-methoxyphenoxy)acetyl]-2-phenylacetohydrazide

Uniqueness

N’-[2-(2-methoxyphenoxy)acetyl]-2,2-dimethylpropanehydrazide is unique due to its specific structural features, which confer distinct chemical and biological properties.